Cas no 1804664-26-3 (3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine
• CAS No: 1804664-26-3
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4872251
• Update Time: 2025-10-22

3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-7-4(9)2-3(6(10)11)5(15-7)8(12,13)14/h2,6H,1H3
• InChI Key： MPEXSBYIPXDNGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)(F)F)C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1804664-26-3)

3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine (CAS: 1804664-26-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a building block for agrochemicals and pharmaceuticals. Recent studies have focused on its synthesis, reactivity, and applications in drug discovery, particularly in the development of novel fungicides and enzyme inhibitors.

A 2023 study published in the Journal of Agricultural and Food Chemistry explored the fungicidal activity of derivatives based on this pyridine scaffold. The research demonstrated that 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine exhibits strong inhibitory effects against a broad spectrum of plant pathogens, including Botrytis cinerea and Fusarium graminearum. The presence of multiple fluorine atoms was found to enhance both the lipophilicity and metabolic stability of the compound, contributing to its prolonged activity in agricultural applications.

In the pharmaceutical domain, researchers have investigated the compound's potential as a kinase inhibitor scaffold. A recent patent application (WO2023051234) disclosed novel pyridine derivatives incorporating this core structure for the treatment of inflammatory diseases. Molecular docking studies revealed that the trifluoromethyl group at the 6-position plays a critical role in binding to the ATP pocket of specific kinases, suggesting its utility in targeted drug design.

The synthetic routes to 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine have been optimized in recent years. A 2024 publication in Organic Process Research & Development described a scalable, three-step synthesis starting from commercially available 2,6-dichloro-3-nitropyridine. Key improvements included the development of a regioselective chlorination protocol and a high-yield fluorination step using novel fluorinating agents, achieving an overall yield of 68% on multigram scale.

Metabolic studies of this compound have revealed interesting pharmacokinetic properties. Research conducted at the University of Tokyo showed that the difluoromethyl group undergoes minimal oxidative metabolism in liver microsomes, while the methoxy group demonstrates predictable O-demethylation. These characteristics make the compound particularly attractive for prodrug development, as evidenced by several ongoing preclinical studies.

Environmental fate studies have also been conducted to assess the ecological impact of this chemical. Data from the European Chemicals Agency indicate that 3-Chloro-5-(difluoromethyl)-2-methoxy-6-(trifluoromethyl)pyridine shows moderate persistence in soil (DT50 = 45 days) but low bioaccumulation potential (BCF < 100). These findings support its consideration for agricultural use while highlighting the need for proper application management.

Looking forward, research directions for this compound include the exploration of its chiral derivatives (as the molecule contains a stereocenter when incorporated into certain structures) and its potential in combination therapies. Several pharmaceutical companies have included analogs of this pyridine derivative in their pipelines for oncological and anti-infective applications, suggesting that 1804664-26-3 will remain an important compound of interest in the coming years.